3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl N-(tert-butoxycarbonyl)glycinate

• Molecular Formula: C21H25NO6
• Molecular Weight: 387.4 g/mol
• IUPAC Name: (3-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-1-yl) 2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate
• InChI: InChI=1S/C21H25NO6/c1-12-9-15(26-17(23)11-22-20(25)28-21(2,3)4)18-13-7-5-6-8-14(13)19(24)27-16(18)10-12/h9-10H,5-8,11H2,1-4H3,(H,22,25)
• InChI Key: BYERLENAELJLGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OC(=O)CNC(=O)OC(C)(C)C

Description

3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl N-(tert-butoxycarbonyl)glycinate is a novel chemical entity of significant interest in medicinal chemistry and drug discovery. This compound features a complex tricyclic benzo[c]chromen core structure, a scaffold that has been investigated in the development of various therapeutic agents, including potential antibacterial compounds . The molecule is further functionalized with an N-(tert-butoxycarbonyl)glycinate ester, a common protecting group strategy in organic synthesis that enhances molecular stability and modulates physicochemical properties during complex multi-step syntheses . The tert-butoxycarbonyl (Boc) group is particularly valued for its stability under a wide range of reaction conditions and its clean removal under mild acidic conditions, making this compound a potentially valuable synthetic intermediate . Researchers can leverage this molecule as a key building block for the development of more complex target molecules or as a precursor for pharmaceutical candidates. Its structural complexity suggests potential applications in probing biological systems, particularly in areas where the benzo[c]chromen scaffold shows activity. This product is intended for research and development purposes in a controlled laboratory environment. For Research Use Only. This product is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Domino Suzuki-Miyaura Coupling and Oxidative Lactonization

A one-pot palladium-catalyzed domino Suzuki-Miyaura cross-coupling and oxidative lactonization method has been reported for benzo[c]chromen-6-ones. For the target compound, this involves:

• Coupling of a brominated tetralone derivative with a boronic acid under aqueous-aerobic conditions.

• Oxidative lactonization using oxygen as the terminal oxidant to form the 6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromene core.

Example Conditions:

• Catalyst: Pd(PPh₃)₄ (5 mol%)

• Base: K₂CO₃

• Solvent: H₂O/THF (1:1)

• Yield: 65–78%

Cyclocondensation of 4-Methoxy-1-naphthol

Alternative methods employ 4-methoxy-1-naphthol condensed with aldehydes and malononitrile under microwave irradiation or basic conditions. For the 3-methyl variant:

• React 4-methoxy-1-naphthol with 3-methylbenzaldehyde and malononitrile.

• Use piperidine as a base in ethanol at 80°C for 4 hours.

Typical Yield: 70–85%

Introduction of the 3-Methyl Group

The methyl group at position 3 is introduced via:

Friedel-Crafts Alkylation

• React the benzo[c]chromene core with methyl iodide in the presence of AlCl₃.

• Conditions:

  • Solvent: Dichloromethane

  • Temperature: 0°C to room temperature

  • Yield: 60–75%

Directed Ortho-Metalation

• Use a directing group (e.g., methoxy) to facilitate methyl group insertion via lithium diisopropylamide (LDA) and methyl iodide.

• Key Step:

  • Deprotonation at -78°C followed by quenching with MeI.

Esterification with N-(tert-Butoxycarbonyl)glycine

The final step involves coupling the chromen-1-ol with Boc-protected glycine. Two prevalent methods are:

Acyl Chloride-Mediated Esterification

• Activate Boc-glycine with oxalyl chloride and catalytic DMF in dichloromethane.

• React the resultant acyl chloride with chromen-1-ol in the presence of triethylamine.

Conditions:

• Molar Ratio: 1:1.2 (chromen-1-ol:Boc-glycine)

• Solvent: Dry DCM

• Yield: 65–80%

Coupling Reagents (T3P or DCC)

• Use propylphosphonic anhydride (T3P) or dicyclohexylcarbodiimide (DCC) with 4-dimethylaminopyridine (DMAP).

• Advantages: Mild conditions, reduced racemization risk.

Optimized Protocol:

• Reagent: T3P (50% in ethyl acetate)

• Base: Triethylamine

• Solvent: DCM at 20°C

• Yield: 73–92%

Reaction Optimization and Challenges

Parameter	Optimal Value	Impact on Yield
Temperature	0–25°C (esterification)	Prevents decomposition
Solvent	Anhydrous DCM or THF	Enhances reactivity
Catalyst	DMAP (0.1 equiv)	Accelerates coupling
Boc-Glycine Activation	Oxalyl chloride vs. T3P	T3P gives higher yields

Common Side Reactions:

• Hydrolysis of the Boc group under acidic conditions.

• Oligomerization of chromen-1-ol at elevated temperatures.

Analytical Characterization

Key Spectroscopic Data:

• ¹H NMR (CDCl₃): δ 1.44 (s, 9H, Boc CH₃), 2.38 (s, 3H, Ar-CH₃), 4.55 (d, 2H, Glycine CH₂), 6.82–7.45 (m, 3H, aromatic).

• IR (KBr): 1745 cm⁻¹ (ester C=O), 1690 cm⁻¹ (Boc C=O).

• HRMS: m/z calcd for C₂₅H₂₉NO₆ [M+H]⁺: 456.2015; found: 456.2018 .

Chemical Reactions Analysis

Types of Reactions

3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl N-(tert-butoxycarbonyl)glycinate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its reactivity and properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) or organometallic compounds (e.g., Grignard reagents) are often employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an alcohol or amine.

Scientific Research Applications

Research indicates that compounds similar to 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl N-(tert-butoxycarbonyl)glycinate exhibit significant biological activities. Notably, the benzo[c]chromene framework is associated with antioxidant properties. Studies have shown that derivatives can reduce oxidative stress markers in biological models, suggesting potential therapeutic applications as antioxidants.

Table 2: Biological Activities

Activity Type	Description
Antioxidant	Inhibits oxidative stress markers
Pharmacological	Potential use in drug development

Applications in Drug Development

The compound's unique structure positions it as a candidate for various pharmaceutical applications. Its antioxidant properties suggest potential use in developing drugs aimed at combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, the ability to modify the tert-butoxycarbonyl group allows for the creation of derivatives with enhanced pharmacological profiles.

Case Studies

• Antioxidant Efficacy : A study demonstrated that derivatives of benzo[c]chromene showed a dose-dependent reduction in reactive oxygen species (ROS), indicating their potential as therapeutic agents against oxidative stress.
• Pharmacological Screening : Research has focused on evaluating the compound's effects on various cell lines to assess its cytotoxicity and therapeutic index. Initial findings suggest favorable profiles for further development .

Mechanism of Action

The mechanism by which 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl N-(tert-butoxycarbonyl)glycinate exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition or activation of specific signaling cascades, leading to desired therapeutic outcomes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The compound shares functional and structural similarities with several classes of molecules, including:

3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl N-[(benzyloxy)carbonyl]-beta-alaninate (PubChem entry, 2004): Difference: The benzyloxycarbonyl (Cbz) group replaces the Boc group, and beta-alanine substitutes glycine. Impact: The Cbz group is less stable under hydrogenolysis conditions compared to the acid-labile Boc group, affecting deprotection strategies. Beta-alanine’s extended chain may alter steric interactions in biological systems .

Methoxycarbonyl glycine ethyl ester (synthesized in ):

• Difference : A simpler ester with a methoxycarbonyl group instead of the Boc-protected glycinate.
• Impact : Reduced steric hindrance and lower molecular weight may enhance reactivity but compromise stability in acidic conditions .

N-Methyl-N-phenylcarbamoylglycine ethyl ester: Difference: Incorporates a carbamoyl group and methyl-phenyl substituents.

Research Findings and Functional Insights

• Bioavailability : The Boc group in the target compound likely improves metabolic stability compared to the Cbz analogue, as Boc protection is less prone to enzymatic cleavage in vivo .
• Stereoelectronic Effects: The benzo[c]chromenone core’s planar structure may enhance π-π stacking interactions, a feature absent in simpler esters like methoxycarbonyl glycine ethyl ester .
• Reactivity : The tert-butyl group in Boc provides steric shielding, reducing unintended side reactions during synthesis—a critical advantage over the more reactive methoxycarbonyl group .

Critical Analysis of Evidence

• Synthesis Methods : confirms that esterification and carbamate-forming reactions are viable for synthesizing Boc-protected glycine derivatives, though the target compound’s bicyclic core likely necessitates advanced coupling techniques.
• Structural Data Limitations : While identifies a structural analogue (Cbz-beta-alaninate), detailed crystallographic or spectroscopic data for the target compound are absent in the provided materials. Tools like SHELX and ORTEP-3 () are essential for resolving such gaps in future studies.

Biological Activity

3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl N-(tert-butoxycarbonyl)glycinate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological properties, particularly focusing on its cytotoxicity, anti-inflammatory effects, and other pharmacological activities.

Chemical Structure and Properties

The compound can be characterized by its molecular formula $C_{20}H_{24}O_5$ and a molecular weight of approximately 348.41 g/mol. The structure features a benzo[c]chromene core, which is known for various biological activities.

Property	Value
Molecular Formula	$C_{20}H_{24}O_5$
Molecular Weight	348.41 g/mol
CAS Number	304896-84-2

Cytotoxicity

Research indicates that derivatives of benzo[c]chromenes exhibit varying degrees of cytotoxicity against different cancer cell lines. For instance, studies on related compounds have shown that certain derivatives possess selective cytotoxic effects against tumor cells while sparing normal cells. Specific data on the cytotoxicity of 3-methyl-6-oxo derivatives is limited but suggests potential efficacy in cancer treatment.

Case Study:
A study involving related chromone derivatives demonstrated significant cytotoxic effects against human tumor cell lines, with IC50 values ranging from 1.6 to 24.1 µM in various cases . While direct studies on the specific compound are scarce, the structural similarities suggest a potential for similar activity.

Anti-inflammatory Activity

The anti-inflammatory properties of benzo[c]chromene derivatives have been documented in literature. These compounds may inhibit pro-inflammatory mediators and pathways, contributing to their therapeutic potential in inflammatory diseases.

Mechanism Insights:
Meroterpenoids, including those derived from chromenes, have been shown to inhibit the expression of inflammatory cytokines such as TNF-α and nitric oxide synthase . This suggests that 3-methyl-6-oxo derivatives could be explored further for their anti-inflammatory mechanisms.

Other Pharmacological Activities

Beyond cytotoxicity and anti-inflammatory effects, there is emerging evidence suggesting that compounds similar to 3-methyl-6-oxo derivatives may exhibit:

• Antimicrobial Activity: Some studies have indicated effectiveness against various bacterial strains.
• Antioxidant Properties: The ability to scavenge free radicals has been observed in related chemical classes.

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Cytotoxicity	Selective against tumor cells
Anti-inflammatory	Inhibition of TNF-α and nitric oxide
Antimicrobial	Effective against specific bacterial strains
Antioxidant	Scavenging free radicals